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Compound of Interest

Compound Name: 4-Phenylcyclohexanone oxime

Cat. No.: B1296453

An In-Depth Technical Guide to 4-Phenylcyclohexanone Oxime

This technical guide provides a comprehensive overview of 4-Phenylcyclohexanone oxime,
including its chemical identity, molecular structure, synthesis, and potential applications based
on the activities of related compounds. This document is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry.

Chemical Identity and Properties

4-Phenylcyclohexanone oxime is a derivative of 4-Phenylcyclohexanone. The oxime
functional group is formed by the condensation of the ketone with hydroxylamine.

Table 1: Physicochemical Properties of 4-Phenylcyclohexanone Oxime

Property Value Reference
CAS Number 4500-20-3 [1]
Molecular Formula C12H1sNO [1]
Molecular Weight 189.26 g/mol [1]
MDL Number MFCD00456899 [1]

ON=C1CCC(C2=CC=CC=C2)
SMILES [1]
CcC1
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For context, the properties of the precursor ketone, 4-Phenylcyclohexanone, are also relevant.

Table 2: Physicochemical Properties of 4-Phenylcyclohexanone (Precursor)

Property Value Reference
CAS Number 4894-75-1 [2][3]1[4]
Molecular Formula C12H140 [2][3]
Molecular Weight 174.24 g/mol [2][3]
Appearance White or cream powder [2]

Melting Point 75-79.5°C [5]

IUPAC Name 4-phenylcyclohexan-1-one [2]

Synthesis and Experimental Protocols

The primary method for synthesizing 4-Phenylcyclohexanone oxime is through the
condensation reaction of its corresponding ketone, 4-Phenylcyclohexanone, with
hydroxylamine or one of its salts.[6][7]

Experimental Protocol: Synthesis of 4-
Phenylcyclohexanone Oxime

This protocol is a standard method for oximation of a ketone.

Materials:

4-Phenylcyclohexanone

Hydroxylamine hydrochloride (NH20H-HCI)

Sodium acetate (CH3COONa) or another suitable base

Ethanol

Water
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Procedure:

Dissolve hydroxylamine hydrochloride and sodium acetate in water.[8]
 In a separate flask, dissolve 4-Phenylcyclohexanone in ethanol.
o Add the 4-Phenylcyclohexanone solution to the aqueous hydroxylamine solution.

e The reaction mixture can be stirred at room temperature or gently heated (e.g., to 40-60 °C)
to facilitate the reaction.[6][8]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

« Upon completion, the product, 4-Phenylcyclohexanone oxime, may precipitate from the
solution as a crystalline solid.[8]

e Cool the mixture in an ice bath to maximize precipitation.[8]
e Filter the solid product and wash with cold water.[8]

o The crude product can be purified by recrystallization from a suitable solvent, such as light
petroleum.[8]
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General workflow for the synthesis of 4-Phenylcyclohexanone oxime.

Key Chemical Reactions

Oximes are versatile chemical intermediates. One of the most significant reactions for
cyclohexanone oximes is the Beckmann rearrangement.
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Beckmann Rearrangement

The Beckmann rearrangement is a reaction that converts an oxime into an amide under acidic
conditions.[9] For cyclohexanone oxime, this reaction is of major industrial importance as it
produces e-caprolactam, the monomer used to produce Nylon 6.[9] It is expected that 4-
Phenylcyclohexanone oxime would undergo a similar transformation to yield a substituted

caprolactam.
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Conceptual pathway of the Beckmann rearrangement for an oxime.

Biological Activity and Therapeutic Potential

While specific biological data for 4-Phenylcyclohexanone oxime is not extensively detailed in
the literature, the broader classes of oximes and 4-arylcyclohexanone derivatives have
garnered significant interest in medicinal chemistry for their diverse biological activities.[10][11]
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e Anticancer Activity: Many oxime-containing compounds have been investigated as potential
anticancer agents.[11] The introduction of an oxime group can, in some cases, enhance the
biological activity of a parent compound.[11] Furthermore, derivatives of 4-
arylcyclohexanone have demonstrated cytotoxic effects against various cancer cell lines.[10]
Some oximes function as kinase inhibitors, which is a major area of anticancer drug
development.[12]

e Anti-inflammatory and Antimicrobial Activity: The 4-arylcyclohexanone scaffold is recognized
as a "privileged structure” in medicinal chemistry, showing potential anti-inflammatory and
antimicrobial properties.[10] Oximes have also been studied for their roles as antibacterial
and antifungal agents.[6][13]

The presence of the oxime group can lead to different interactions with biological receptors
compared to the corresponding ketone, potentially enhancing therapeutic efficacy.[12]
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Potential therapeutic applications based on related compounds.

Spectral Data
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Characterization of the precursor, 4-Phenylcyclohexanone, is a critical first step in the synthesis
of the oxime. Various spectral data for the ketone are publicly available.

Table 3: Spectral Data for 4-Phenylcyclohexanone (Precursor)

Data Type Details Reference
1H NMR Spectra available in CDCls [51[14]
13C NMR Spectra available in CDCls [5]
Spectra available (FTIR, Vapor
IR Spectroscopy [2][15]
Phase)
Mass Spectrometry GC-MS data available [2]

Following synthesis, techniques such as NMR (*H and *3C), IR, and mass spectrometry would
be essential to confirm the structure and purity of the resulting 4-Phenylcyclohexanone
oxime. The IR spectrum would be expected to show the disappearance of the ketone C=0
stretch and the appearance of C=N and O-H stretches characteristic of an oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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